Cas no 31199-55-0 (Thalmelatidine)

• Product Name: Thalmelatidine
• CAS No: 31199-55-0
• MF: C₄₂H₄₈N₂O₁₀
• MW: 740.83793258667
• CID: 305735
• PubChem ID: 56842063
• Update Time: 2024-02-29

Thalmelatidine Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline,9-[4,5-dimethoxy-2-[[(6S)-6,7,8,9-tetrahydro-4-methoxy-7-methyl-1,3-dioxolo[4,5-f]isoquinolin-6-yl]methyl]phenoxy]-5,6,6a,7-tetrahydro-1,2,3,10-tetramethoxy-6-methyl-,(6aS)-
• (6S)-6-[[2-[[(6aS)-1,2,3,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-9-yl]oxy]-4,5-dimethoxyphenyl]methyl]-4-methoxy-7-methyl-8,9-dihydro-6H-[1,3]dioxolo[4,5-f]isoquinoline
• 1,3-Dioxolo[4,5-f]isoquinoline, 4H-dibenzo[de,g]quinoline deriv.
• 4H-Dibenzo[de,g]quinoline,9-[4,5-dimethoxy-2-[(6,7,8,9-tetrahydro-4-methoxy-7-methyl-1,3-dioxolo[4,5-f]isoquinolin-6-yl)methyl]phenoxy]-5,6,6a,7-tetrahydro-1,2,3,10-tetramethoxy-6-methyl-,[S-(R*,R*)]-
• Thalmelatidine
• 31199-55-0
• 4H-Dibenzo(de,g)quinoline, 9-(4,5-dimethoxy-2-((6,7,8,9-tetrahydro-4-methoxy-7-methyl-1,3-dioxolo(4,5-f)isoquinolin-6-yl)methyl)phenoxy)-5,6,6a,7-tetrahydro-1,2,3,10-tetramethoxy-6-methyl-, (S-(R*,R*))-
• DTXSID20185126

• Inchi： 1S/C42H48N2O10/c1-43-12-10-24-27(19-35(48-6)40-39(24)52-21-53-40)28(43)15-23-17-31(45-3)33(47-5)20-30(23)54-34-16-22-14-29-36-25(11-13-44(29)2)38(49-7)42(51-9)41(50-8)37(36)26(22)18-32(34)46-4/h16-20,28-29H,10-15,21H2,1-9H3/t28-,29-/m0/s1
• InChI Key： YYZACKWTIGSSRG-VMPREFPWSA-N
• SMILES： O(C)C1=C(C(=C2C3C=C(C(=CC=3C[C@H]3C2=C1CCN3C)OC1=CC(=C(C=C1C[C@H]1C2=CC(=C3C(=C2CCN1C)OCO3)OC)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 188.156501
• Monoisotopic Mass: 188.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8
• XLogP3: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines